Cas no 1002033-31-9 (1-(3-methylphenyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine
• CAS No: 1002033-31-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD02253991
• CID: 2111599
• PubChem ID: 7017120
• Update Time: 2025-11-02

1-(3-methylphenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methylphenyl)methyl]-1H-Pyrazol-4-amine
• 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[(3-methylphenyl)methyl]-
• DA-30105
• 1-(3-methylbenzyl)-1H-pyrazol-4-amine
• STK313042
• BBL039132
• AKOS000205396
• DTXSID001252701
• 1185384-91-1
• CS-0034067
• 1002033-31-9
• DB-017227
• 1-[(3-methylphenyl)methyl]pyrazol-4-amine
• EN300-228962
• FS-1931
• MFCD02253991
• SCHEMBL1703331

• MDL： MFCD02253991
• Inchi： 1S/C11H13N3/c1-9-3-2-4-10(5-9)7-14-8-11(12)6-13-14/h2-6,8H,7,12H2,1H3
• InChI Key： BYOCKGQNZDLGLZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 187.110947427Da
• Monoisotopic Mass: 187.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine (CAS No. 1002033-31-9)

1-(3-methylphenyl)methyl-1H-pyrazol-4-amine, identified by its CAS No. 1002033-31-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse biological activities. The presence of the 3-methylphenyl and amine functional groups enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its unique structural properties.

The growing interest in 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine is reflected in the increasing number of scientific publications and patents referencing this compound. Its CAS No. 1002033-31-9 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. The compound's molecular structure, featuring a pyrazole core with a methylphenyl substituent, makes it a versatile intermediate in organic synthesis. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

One of the most searched questions related to 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine is its potential applications in medicinal chemistry. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, or even anticancer properties. These findings have sparked discussions in online forums and academic circles, particularly among researchers exploring targeted drug delivery systems. The compound's ability to interact with biological targets, such as enzymes or receptors, makes it a promising candidate for further investigation.

Another hot topic linked to CAS No. 1002033-31-9 is its role in agrochemical innovation. With the global demand for sustainable farming solutions on the rise, compounds like 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine are being evaluated for their potential as pesticide or herbicide precursors. The amine group in its structure is particularly noteworthy, as it can be modified to enhance bioactivity or reduce environmental persistence. This aligns with the broader industry shift toward eco-friendly and biodegradable agrochemicals.

From a technical standpoint, the synthesis of 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine involves multi-step organic reactions, often requiring precise control of temperature and catalysts. The compound's purity and yield are critical factors, especially for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its structure. These methodologies are frequently discussed in online queries, reflecting the compound's relevance in quality control and process optimization.

In the context of material science, 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine has been explored for its potential in creating advanced polymers or coatings. Its aromatic and heterocyclic nature contributes to thermal stability and chemical resistance, properties highly sought after in high-performance materials. This application is particularly relevant to industries focusing on electronics, automotive, and aerospace, where durability and lightweight properties are essential.

As the scientific community continues to explore the capabilities of CAS No. 1002033-31-9, its commercial availability and regulatory status remain key points of interest. Suppliers and distributors often highlight its high purity and custom synthesis options, catering to the needs of research institutions and pharmaceutical companies. The compound's safety profile and handling guidelines are also frequently searched topics, emphasizing the importance of risk assessment and compliance in laboratory settings.

In summary, 1-(3-methylphenyl)methyl-1H-pyrazol-4-amine (CAS No. 1002033-31-9) represents a multifaceted compound with broad implications across multiple industries. Its structural uniqueness, combined with its potential in drug development, agrochemicals, and material science, positions it as a valuable subject of ongoing research. As innovation in these fields accelerates, the demand for specialized intermediates like this compound is expected to grow, further solidifying its role in modern chemistry.